Cas no 159213-03-3 (Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-)
159213-03-3 structure
Product Name:Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
CAS No:159213-03-3
MF:C13H19NO2
MW:221.29546380043
CID:109141
PubChem ID:11138684
Update Time:2025-04-18
Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-
- N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylpropanamide
- (1S,2S)-(+)-pseudoephedrine propionamide
- (1S,2S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
- (S,S)-(+)-pseudoephedrine propionamide
- (S,S)-N-(2-hydroxy-1-methyl-2-phenylethyl)-N-methylpropionamide
- 540544_ALDRICH
- I14-45441
- N-((1S,2S)-1-hydroxy-1-phenylpropan-2-yl)-N-methylpropionamide
- N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methylpropionamide
- SureCN690821
- DTXSID10456635
- SCHEMBL6908215
- (1S 2S)-(+)-PSEUDOEPHEDRINEPROPIONAMIDE
- (s,s)-pseudoephedrine propionamide
- J-009579
- AKOS015913051
- (1S,2S)-(+)-Pseudoephedrinepropionamide
- (1S,2S)-(+)-Pseudoephedrinepropionamide, 98%
- 159213-03-3
-
- Inchi: 1S/C13H19NO2/c1-4-12(15)14(3)10(2)13(16)11-8-6-5-7-9-11/h5-10,13,16H,4H2,1-3H3/t10-,13+/m0/s1
- InChI Key: NOUIRZGGWSLLAJ-GXFFZTMASA-N
- SMILES: O[C@@H](C1C=CC=CC=1)[C@H](C)N(C)C(CC)=O
Computed Properties
- Exact Mass: 221.14167
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.065
- Melting Point: 114-118 °C(lit.)
- Boiling Point: 374.1°Cat760mmHg
- Flash Point: 180.1°C
- Refractive Index: 1.53
- PSA: 40.54
- LogP: 1.97690
- Solubility: Not determined
Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Security Information
- WGK Germany:3
Propanamide,N-[(1S,2S)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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